Cas no 391868-18-1 (3-(1,2-dihydroacenaphthylen-5-yl)-1-(4-nitrophenyl)urea)

• Product Name: 3-(1,2-dihydroacenaphthylen-5-yl)-1-(4-nitrophenyl)urea
• CAS No: 391868-18-1
• MF: C₁₉H₁₅N₃O₃
• MW: 333.340704202652
• CID: 6263078
• PubChem ID: 3263303
• Update Time: 2025-10-18

3-(1,2-dihydroacenaphthylen-5-yl)-1-(4-nitrophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(1,2-dihydroacenaphthylen-5-yl)-1-(4-nitrophenyl)urea
• Oprea1_526543
• F0466-0390
• 1-(1,2-dihydroacenaphthylen-5-yl)-3-(4-nitrophenyl)urea
• 391868-18-1
• SR-01000006326
• AKOS024578210
• SR-01000006326-1

• Inchi： 1S/C19H15N3O3/c23-19(20-14-7-9-15(10-8-14)22(24)25)21-17-11-6-13-5-4-12-2-1-3-16(17)18(12)13/h1-3,6-11H,4-5H2,(H2,20,21,23)
• InChI Key： CXHHUCBYIGLGNO-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)[N+](=O)[O-])NC1=CC=C2CCC3C=CC=C1C2=3

Computed Properties

• Exact Mass: 333.11134135g/mol
• Monoisotopic Mass: 333.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 87Ų

Additional information on 3-(1,2-dihydroacenaphthylen-5-yl)-1-(4-nitrophenyl)urea

Comprehensive Overview of 3-(1,2-dihydroacenaphthylen-5-yl)-1-(4-nitrophenyl)urea (CAS No. 391868-18-1)

The compound 3-(1,2-dihydroacenaphthylen-5-yl)-1-(4-nitrophenyl)urea, identified by its CAS No. 391868-18-1, is a chemically synthesized urea derivative with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a dihydroacenaphthylene core and a 4-nitrophenyl group, makes it a subject of interest for researchers exploring novel bioactive molecules and advanced materials. This article delves into its properties, synthesis, applications, and relevance to current scientific trends.

One of the most intriguing aspects of 3-(1,2-dihydroacenaphthylen-5-yl)-1-(4-nitrophenyl)urea is its structural versatility. The dihydroacenaphthylene moiety contributes to its aromatic character, while the urea linkage enhances its ability to form hydrogen bonds, a critical feature in drug design. The presence of the 4-nitrophenyl group further modulates its electronic properties, making it a candidate for studies in photochemistry and optoelectronics. Researchers are particularly interested in how these structural elements influence its reactivity and binding affinity.

In the context of pharmaceutical research, 3-(1,2-dihydroacenaphthylen-5-yl)-1-(4-nitrophenyl)urea has been investigated for its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The compound's ability to interact with kinase active sites, attributed to its urea and nitrophenyl functionalities, positions it as a promising scaffold for drug development. Recent studies have also explored its use in targeted therapies, aligning with the growing demand for precision medicine.

Beyond pharmaceuticals, CAS No. 391868-18-1 has garnered attention in material science. Its conjugated system, derived from the dihydroacenaphthylene and nitrophenyl groups, suggests potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to absorb and emit light in specific wavelengths makes it a candidate for use in sensors and imaging agents, addressing the increasing need for advanced diagnostic tools.

The synthesis of 3-(1,2-dihydroacenaphthylen-5-yl)-1-(4-nitrophenyl)urea typically involves the reaction of 5-amino-1,2-dihydroacenaphthylene with 4-nitrophenyl isocyanate. This process highlights the importance of urea formation in organic chemistry, a reaction widely used in the preparation of biologically active compounds. Optimizing the yield and purity of this synthesis remains a focus for chemists, particularly in scaling up production for industrial applications.

Environmental and safety considerations are also critical when working with CAS No. 391868-18-1. While the compound is not classified as hazardous, proper handling and disposal protocols must be followed to minimize any potential risks. This aligns with the broader scientific community's emphasis on green chemistry and sustainable practices, which are increasingly prioritized in chemical research and development.

In summary, 3-(1,2-dihydroacenaphthylen-5-yl)-1-(4-nitrophenyl)urea (CAS No. 391868-18-1) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and beyond. Its unique structural features, including the dihydroacenaphthylene and nitrophenyl groups, underscore its potential in addressing contemporary scientific challenges. As research progresses, this compound is likely to play a pivotal role in innovations across multiple disciplines.